3-[4-(3-Methylimidazol-4-yl)piperidine-1-carbonyl]chromen-2-one

• IUPAC Name: 3-[4-(3-methylimidazol-4-yl)piperidine-1-carbonyl]chromen-2-one
• InChI: InChI=1S/C19H19N3O3/c1-21-12-20-11-16(21)13-6-8-22(9-7-13)18(23)15-10-14-4-2-3-5-17(14)25-19(15)24/h2-5,10-13H,6-9H2,1H3
• InChI Key: UMLWGILOXPZUBQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1C2CCN(CC2)C(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an imidazole ring, a piperidine ring, and a chromen-2-one group. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Piperidine is a six-membered ring with one nitrogen atom, and chromen-2-one is a bicyclic compound consisting of a benzene ring fused to a heterocyclic pyran ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The imidazole and piperidine rings would add a three-dimensional aspect to the molecule, and the chromen-2-one group would likely contribute to the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the imidazole ring is known to participate in a variety of chemical reactions, including acting as a nucleophile or a base. The piperidine ring can also engage in various reactions, particularly if it’s substituted.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of an imidazole ring could make the compound soluble in polar solvents.